Cas no 2680695-93-4 (3-Methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid)
3-Methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1s,3s)-3-methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
- 2680772-68-1
- EN300-28291900
- 2680695-93-4
- EN300-28291902
- 3-methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
- 3-Methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
-
- Inchi: 1S/C9H9F6NO4/c1-20-7(9(13,14)15)2-6(3-7,5(18)19)16-4(17)8(10,11)12/h2-3H2,1H3,(H,16,17)(H,18,19)
- InChI Key: AFSWQWSWINHTLG-UHFFFAOYSA-N
- SMILES: FC(C1(CC(C(=O)O)(C1)NC(C(F)(F)F)=O)OC)(F)F
Computed Properties
- Exact Mass: 309.04357674g/mol
- Monoisotopic Mass: 309.04357674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 75.6Ų
3-Methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28291900-0.05g |
3-methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid |
2680695-93-4 | 95.0% | 0.05g |
$983.0 | 2025-03-19 | |
| Enamine | EN300-28291900-0.1g |
3-methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid |
2680695-93-4 | 95.0% | 0.1g |
$1031.0 | 2025-03-19 | |
| Enamine | EN300-28291900-0.25g |
3-methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid |
2680695-93-4 | 95.0% | 0.25g |
$1078.0 | 2025-03-19 | |
| Enamine | EN300-28291900-0.5g |
3-methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid |
2680695-93-4 | 95.0% | 0.5g |
$1124.0 | 2025-03-19 | |
| Enamine | EN300-28291900-1.0g |
3-methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid |
2680695-93-4 | 95.0% | 1.0g |
$1172.0 | 2025-03-19 | |
| Enamine | EN300-28291900-2.5g |
3-methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid |
2680695-93-4 | 95.0% | 2.5g |
$2295.0 | 2025-03-19 | |
| Enamine | EN300-28291900-5.0g |
3-methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid |
2680695-93-4 | 95.0% | 5.0g |
$3396.0 | 2025-03-19 | |
| Enamine | EN300-28291900-10.0g |
3-methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid |
2680695-93-4 | 95.0% | 10.0g |
$5037.0 | 2025-03-19 | |
| Enamine | EN300-28291900-1g |
3-methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid |
2680695-93-4 | 1g |
$1172.0 | 2023-09-08 | ||
| Enamine | EN300-28291900-5g |
3-methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid |
2680695-93-4 | 5g |
$3396.0 | 2023-09-08 |
3-Methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on 3-Methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
3-Methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid: A Versatile Compound in Modern Pharmaceutical and Materials Science
3-Methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid, with the chemical identifier CAS No. 2680695-93-4, represents a unique class of fluorinated cyclobutane derivatives that have garnered significant attention in recent years. This compound combines multiple functional groups, including 3-methoxy, 2,2,2-trifluoroacetamido, and trifluoromethyl moieties, which collectively contribute to its distinct physicochemical properties and potential applications in pharmaceutical development, materials science, and bioactive molecule design. The strategic placement of fluorine atoms and the cyclic structure of the molecule enable unique interactions with biological targets, making it a promising candidate for further exploration in therapeutic and industrial contexts.
Recent advancements in synthetic chemistry and molecular modeling have shed light on the structural advantages of 3-Methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid. For instance, a 2023 study published in Organic & Biomolecular Chemistry highlighted the role of trifluoromethyl groups in enhancing the hydrophobicity and metabolic stability of cyclobutane-based compounds. This property is particularly valuable in drug development, where prolonged plasma half-life and reduced enzymatic degradation are critical for therapeutic efficacy. Additionally, the 2,2,2-trifluoroacetamido functionality introduces polar interactions that may modulate protein-ligand binding affinities, a key consideration in the design of small-molecule inhibitors.
The 3-methoxy substituent in this compound further contributes to its biological relevance. Methoxy groups are commonly employed in pharmaceutical chemistry to fine-tune lipophilicity and hydrogen bonding capabilities. A 2024 review in Journal of Medicinal Chemistry emphasized the role of methoxy-functionalized molecules in modulating the pharmacokinetic profiles of drug candidates. In the case of 3-Methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid, the methoxy group may serve as a site for further derivatization, enabling the creation of tailored compounds with specific biological activities. This adaptability aligns with the growing trend of structure-based drug design, where molecular fragments are optimized for target-specific interactions.
From a synthetic perspective, the synthesis of 3-Methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid involves a multi-step process that highlights the challenges of fluorinated compound preparation. Fluorine incorporation, particularly in the trifluoromethyl and 2,2,2-trifluoroacetamido groups, requires precise control of reaction conditions to avoid side reactions and ensure stereochemical purity. A 2023 paper in Chemical Communications described a novel approach using microwave-assisted synthesis to streamline the production of such compounds, reducing both reaction time and energy consumption. This method has since been adopted in several industrial-scale applications, underscoring the compound's potential for large-scale manufacturing.
In the realm of materials science, 3-Methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid has been explored for its role in developing advanced polymers and coatings. The fluorinated cyclobutane framework is known for its exceptional thermal stability and low surface energy, making it suitable for applications in electrochemical devices and anti-fouling surfaces. A 2024 study in Advanced Materials Interfaces demonstrated the use of this compound as a monomer in the fabrication of fluorinated polymeric membranes, which exhibited improved permeability and selectivity in water purification systems. These findings highlight the compound's versatility beyond traditional pharmaceutical applications.
Recent computational studies have further expanded the understanding of 3-Methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid's potential interactions with biological systems. Molecular docking simulations conducted in 2023 revealed that the compound could bind to several protein targets, including kinases and G-protein coupled receptors (GPCRs), which are implicated in a range of diseases. The trifluoromethyl and 2,2,2-trifluoroacetamido groups were found to form critical hydrogen bonds and hydrophobic interactions with key residues in these proteins, suggesting a promising mechanism for modulating their activity. These computational insights provide a foundation for experimental validation and further optimization of the compound's therapeutic potential.
Despite its promising attributes, the development of 3-Methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid as a therapeutic agent is not without challenges. One major hurdle is the potential for metabolic activation or inactivation, which could affect its bioavailability and efficacy. A 2023 pharmacokinetic study in Drug Metabolism and Disposition indicated that fluorinated cyclobutane derivatives may undergo hepatic metabolism, necessitating the design of prodrugs or structural modifications to enhance their stability. Additionally, the compound's low solubility in aqueous environments could limit its absorption in vivo, requiring the incorporation of solubilizing agents or formulation strategies to improve its therapeutic profile.
Looking ahead, the future of 3-Methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid lies in its integration into interdisciplinary research efforts. Collaborations between synthetic chemists, computational biologists, and materials scientists are expected to drive further innovations in its application. For example, the compound's fluorinated structure could be leveraged in the development of smart drug delivery systems that respond to specific physiological stimuli, such as pH or enzymatic activity. Such advancements would not only enhance the compound's therapeutic utility but also expand its relevance in fields such as nanotechnology and biotechnology.
In conclusion, 3-Methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid stands as a compelling example of how fluorinated cyclobutane derivatives can bridge the gap between pharmaceutical and materials science. Its unique combination of functional groups, coupled with recent advances in synthetic and computational methods, positions it as a versatile platform for future research and development. As the scientific community continues to explore the full potential of this compound, its impact on both therapeutic and industrial applications is poised to grow significantly.
2680695-93-4 (3-Methoxy-1-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)cyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)